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Compound of Interest

Compound Name:
Methacrolein 2,4-

dinitrophenylhydrazone

CAS No.: 5077-73-6

Cat. No.: B166332 Get Quote

Executive Summary
Methacrolein (MACR) is a primary oxidation product of isoprene, the most abundant non-

methane volatile organic compound (VOC) emitted by vegetation. Accurate quantification of

Methacrolein is critical for modeling atmospheric ozone formation and assessing respiratory

toxicity. Due to its high volatility and reactivity, Methacrolein is rarely analyzed directly. Instead,

it is derivatized with 2,4-Dinitrophenylhydrazine (DNPH) to form a stable hydrazone.[1]

This guide provides a definitive technical reference for the Methacrolein-2,4-

Dinitrophenylhydrazone (Methacrolein-DNPH) derivative, covering its molecular identity,

reaction mechanism, and validated analytical protocols (HPLC-UV and LC-MS/MS).

Part 1: Chemical Identity & Properties[2]
The derivatization process converts the unstable carbonyl group of methacrolein into a stable

chromophore suitable for UV and Mass Spectrometric detection.

Molecular Specifications
The following data establishes the baseline for analytical standards preparation.
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Property Value Notes

Compound Name Methacrolein-2,4-DNPH

IUPAC: N-[(E)-2-methylprop-2-

enylideneamino]-2,4-

dinitroaniline

CAS Number 5077-73-6
Distinct from Methacrolein (78-

85-3) and DNPH (119-26-6)

Molecular Formula

Molecular Weight 250.21 g/mol Monoisotopic Mass: 250.07 Da

Appearance Yellow/Orange Crystal Highly distinct chromophore

Solubility Acetonitrile (ACN), Methanol Poor solubility in pure water

Isomerism E-isomer (Anti)

The (E)-isomer is

thermodynamically favored

over the (Z)-isomer due to

steric hindrance between the

DNPH ring and the methyl

group.[2]

Structural Visualization
The structure combines the methacryloyl skeleton with the dinitrophenylhydrazine moiety. The

conjugation extends from the terminal alkene through the hydrazone linkage to the aromatic

ring, creating the UV absorbance maximum at ~360 nm.

Part 2: Synthesis & Reaction Mechanism
Reaction Stoichiometry
The derivatization is an acid-catalyzed condensation reaction. For quantitative recovery, the

reaction requires a pH < 2.0, typically achieved using phosphoric or perchloric acid in the

DNPH reagent.

Mechanistic Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methacrolein
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Understanding the mechanism is vital for troubleshooting low recovery rates. The rate-limiting

step is often the dehydration of the carbinolamine intermediate. If the acid concentration is too

low, dehydration is slow; if too high, the hydrazine becomes protonated and non-nucleophilic.

Figure 2: Acid-Catalyzed Derivatization Mechanism

Methacrolein + DNPH

Step 1: Nucleophilic Attack
(Hydrazine NH2 attacks Carbonyl C)

 Acid Catalyst (H+)
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Part 3: Analytical Protocols (HPLC & LC-MS)
Detection Parameters
Researchers typically employ HPLC-UV for routine monitoring (EPA Method TO-11A) and LC-

MS/MS for complex matrices where co-elution is a risk.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b166332?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter HPLC-UV Condition LC-MS/MS Condition

Detection Mode Absorbance (DAD/VWD)
Negative Electrospray

Ionization (ESI-)

Wavelength / Ion 360 nm or 365 nm Precursor: m/z 249 [M-H]⁻

Key Fragment Ions N/A
m/z 163 (Dinitrophenyl), m/z

152

Linearity Range 0.05 – 5.0 µg/mL 0.001 – 1.0 µg/mL

The Co-Elution Challenge (MEK vs. Methacrolein)
A critical failure point in standard C18 analysis is the co-elution of Methacrolein-DNPH and

Methyl Ethyl Ketone (MEK)-DNPH (2-Butanone). Both elute closely due to similar

hydrophobicity.

Solution 1 (Column Selection): Use high-efficiency columns designed for carbonyls (e.g.,

Agilent ZORBAX Eclipse Plus C18 or Restek Allure AK).

Solution 2 (Gradient Optimization): Slow the gradient ramp between 40-50% Acetonitrile.

Solution 3 (Mass Spec): MEK-DNPH has a precursor mass of m/z 251, while Methacrolein-

DNPH is m/z 249. They are easily resolved by mass.

Validated Workflow
The following workflow ensures data integrity from sampling to analysis.
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Figure 3: Analytical Decision Tree for Methacrolein Quantification
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Step-by-Step Protocol
1. Standard Preparation:

Dissolve 10 mg of solid Methacrolein-DNPH (CAS 5077-73-6) in 100 mL HPLC-grade

Acetonitrile to create a 100 µg/mL stock.

Store at 4°C in the dark. Stability is ~30 days.

2. Sample Extraction:

Elute the DNPH cartridge (e.g., Waters Sep-Pak) with 5 mL Acetonitrile.

Critical: Do not use Acetone in any cleaning step, as it reacts with DNPH.

3. Chromatographic Conditions (Recommended):

Column: Agilent ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent.[3]

Mobile Phase A: Water (0.1% Formic Acid).

Mobile Phase B: Acetonitrile (0.1% Formic Acid).

Gradient:

0 min: 30% B

10 min: 65% B (Linear ramp captures Methacrolein-DNPH at ~6-7 min).

Flow Rate: 0.4 mL/min (for 2.1mm ID).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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